Cas no 2172435-04-8 (ethyl 8-(2-methylpropyl)-2,8-diazaspiro4.5decane-4-carboxylate)

• Product Name: ethyl 8-(2-methylpropyl)-2,8-diazaspiro4.5decane-4-carboxylate
• CAS No: 2172435-04-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5927151
• PubChem ID: 165745086
• Update Time: 2025-06-11

ethyl 8-(2-methylpropyl)-2,8-diazaspiro4.5decane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-(2-methylpropyl)-2,8-diazaspiro4.5decane-4-carboxylate
• EN300-1455584
• ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate
• 2172435-04-8

• Inchi： 1S/C15H28N2O2/c1-4-19-14(18)13-9-16-11-15(13)5-7-17(8-6-15)10-12(2)3/h12-13,16H,4-11H2,1-3H3
• InChI Key： BMBIGCOWMWDPNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC21CCN(CC(C)C)CC2)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Additional information on ethyl 8-(2-methylpropyl)-2,8-diazaspiro4.5decane-4-carboxylate

Introduction to Ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172435-04-8)

Ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172435-04-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic structure of this compound provides it with a high degree of conformational rigidity, which can enhance its pharmacological properties and reduce its metabolic degradation.

The chemical structure of ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate consists of a spirocyclic core with a diazabicyclic system and an ethyl ester group. The presence of the ethyl ester group can influence the compound's solubility and bioavailability, making it a promising candidate for drug development. Additionally, the substitution with a 2-methylpropyl group adds further complexity and potential for specific interactions with biological targets.

Recent studies have focused on the potential therapeutic applications of spirocyclic compounds, particularly in the areas of neurodegenerative diseases, cancer, and inflammatory disorders. The unique structural features of ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate make it an attractive candidate for these applications due to its ability to modulate specific biological pathways.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, spirocyclic compounds have shown promise in their ability to cross the blood-brain barrier and target specific receptors or enzymes involved in disease progression. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that certain spirocyclic compounds can effectively inhibit beta-secretase (BACE1), an enzyme implicated in the formation of amyloid-beta plaques in Alzheimer's disease.

In cancer research, spirocyclic compounds have been explored for their potential as antiproliferative agents. A recent study in Cancer Research (2023) reported that a series of spirocyclic compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and disrupt cell cycle progression.

Inflammatory disorders are another area where spirocyclic compounds have shown therapeutic potential. A study published in the Journal of Inflammation (2023) found that certain spirocyclic compounds can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate are also an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are crucial for ensuring that the compound can be effectively delivered to its target site and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate, ongoing clinical trials are being conducted. These trials aim to assess the compound's safety profile in humans and determine its optimal dosing regimens for various therapeutic indications. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, ethyl 8-(2-methylpropyl)-2,8-diazaspiro[4.5]decane-4-carboxylate (CAS No. 2172435-04-8) represents a promising candidate for drug development due to its unique structural features and potential therapeutic applications in neurodegenerative diseases, cancer, and inflammatory disorders. Ongoing research continues to explore its full potential and optimize its use as a safe and effective therapeutic agent.